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Compound of Interest

Compound Name: L11204

Cat. No.: B1673685 Get Quote

This document provides essential safety and logistical information for the proper disposal of

L11204, identified as Perylene (CAS 198-55-0). As a substance not classified as hazardous,

the primary focus of these procedures is on responsible laboratory practices and adherence to

local regulations.[1][2]

Immediate Safety and Handling Precautions
While Perylene is not classified as a hazardous substance, standard laboratory safety

protocols should always be followed.[1][2]

Personal Protective Equipment (PPE): Wear standard PPE, including safety glasses and

gloves, when handling L11204. In case of dust, a NIOSH-approved respirator (such as an

N95) is recommended.

Ventilation: Use in a well-ventilated area to avoid inhalation of dust.[3]

Spill Response: In case of a spill, dampen the material with water to prevent dust formation,

then sweep it into a suitable container for disposal.[3]

Step-by-Step Disposal Protocol
The disposal of L11204 should be managed as a non-hazardous solid waste, in alignment with

guidelines for relatively unreactive organic reagents.

Container Management:
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Ensure the original container is empty.

Do not mix with other waste chemicals.[4]

Handle uncleaned, empty containers as you would the product itself.[4]

Waste Collection:

Collect solid residues of L11204 in a designated and clearly labeled waste container. For

facilities following the Merck disposal scheme, this would correspond to "Container C" for

solid residues.[1]

For spills, after sweeping up the material, place it in a sealed plastic bag or another

appropriate container for disposal.[3]

Final Disposal:

Dispose of the collected waste material in accordance with all applicable local, state, and

federal regulations for non-hazardous solid waste.[2]

Some jurisdictions may allow for disposal in a licensed landfill. Puncture containers to

prevent reuse before landfill disposal.[3]

Data Presentation
Parameter Value Source

CAS Number 198-55-0 Sigma-Aldrich[5]

Hazard Classification
Not a hazardous substance or

mixture
Merck Millipore[1]

Storage Class
10 - 13 (Other liquids and

solids)
Merck Millipore[1]

Disposal Container Container C (for solid residues) Merck Millipore[1]
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The disposal procedures outlined above are based on standard laboratory practices for non-

hazardous chemical waste and do not originate from specific experimental protocols.

Mandatory Visualization
The following diagram illustrates the logical workflow for the proper disposal of L11204
(Perylene).

Start: L11204 Disposal

Confirm Chemical Identity and Non-Hazardous Status via SDS

Is it a spill?

Dampen with water to prevent dusting.
Sweep into a designated container.

Yes

Collect solid residue in a designated, labeled container (e.g., Container C).

No

Dispose of as non-hazardous solid waste in accordance with local, state, and federal regulations.

End of Disposal Process
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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